(4-(3-Methyl-2,5-dioxo-3-pyrrolinyl)phenyl)piperidine

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 3-methyl-1-(4-piperidin-1-ylphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C16H18N2O2/c1-12-11-15(19)18(16(12)20)14-7-5-13(6-8-14)17-9-3-2-4-10-17/h5-8,11H,2-4,9-10H2,1H3
• InChI Key: HDQFSORQWDQSJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C1=O)C2=CC=C(C=C2)N3CCCCC3

Description

(4-(3-Methyl-2,5-dioxo-3-pyrrolinyl)phenyl)piperidine is a useful research compound. Its molecular formula is C16H18N2O2 and its molecular weight is 270.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of citraconic anhydride (0. 1 M) in pyridine (20 ml)was treated with 4-(1-piperidyl)aniline (0. 1 M). The reaction mixture was heated to 90° C. for six hours. The reaction mixture was then concentrated in vacuo and the residue was extracted into ethyl acetate. The ethyl acetate layer was washed with water and with cold aqueous hydrochloric acid, then dried over sodium sulphate and finally concentrated in vacuo. The residue obtained was chromatographed over silica gel to afford the desired product.